Grgdsp

Specification

• Molecular Formula: C22H37N9O10
• Molecular Weight: 587.6 g/mol
• IUPAC Name: (2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C22H37N9O10/c23-8-15(33)28-11(3-1-5-26-22(24)25)18(37)27-9-16(34)29-12(7-17(35)36)19(38)30-13(10-32)20(39)31-6-2-4-14(31)21(40)41/h11-14,32H,1-10,23H2,(H,27,37)(H,28,33)(H,29,34)(H,30,38)(H,35,36)(H,40,41)(H4,24,25,26)/t11-,12-,13-,14-/m0/s1
• Standard InChI Key: NTEDOEBWPRVVSG-XUXIUFHCSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)CNC(=O)[C@H](CCCN=C(N)N)NC(=O)CN)C(=O)O
• SMILES: C1CC(N(C1)C(=O)C(CO)NC(=O)C(CC(=O)O)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)CN)C(=O)O
• Canonical SMILES: C1CC(N(C1)C(=O)C(CO)NC(=O)C(CC(=O)O)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)CN)C(=O)O

Introduction

GRGDSP (Gly-Arg-Gly-Asp-Ser-Pro) is a synthetic linear peptide containing the RGD motif, a critical recognition sequence for integrin-mediated cell adhesion. Below is a detailed overview of its properties, biological activity, and research applications based on current scientific literature.

Biological Activity

GRGDSP functions as an integrin inhibitor, targeting receptors such as α₅β₁ and αᵥβ₃. Key mechanisms include:

• Inhibition of tumor cell adhesion: Blocks metastasis by preventing tumor cell binding to endothelial cells.

• Modulation of endothelial cell (EC) function: Enhances EC adhesion, proliferation, and migration on cardiovascular implants at optimal surface densities (1.5–2.8 pmol/cm²).

• Suppression of myelin synthesis: Reduces sulfolipid and myelin basic protein production in oligodendrocytes, impacting central nervous system myelination.

Research Applications

Cardiovascular Engineering

GRGDSP is grafted onto interpenetrating polymer networks (IPNs) to improve endothelialization of vascular grafts. Studies demonstrate:

• Enhanced EC adhesion and spreading under static and flow conditions.

• Reduced thrombogenesis on blood-contacting surfaces.

Cancer Research

• Used in transarterial infusion to limit metastatic spread via integrin inhibition.

• Combined with other RGD peptides for targeted drug delivery.

Neural Tissue Engineering

• Functionalized electrospun nanofibers with GRGDSP improve neural stem cell proliferation and differentiation.

Biomaterial Functionalization

• Incorporated into alginate/gelatin/elastin sponges to create bioactive cardiac scaffolds.

• Graphene oxide (GO) modified with GRGDSP enhances polycaprolactone (PCL) scaffold performance.

Key Research Findings

• Dose-dependent effects: EC migration and adhesion peak at GRGDSP surface densities of 1.5 pmol/cm².

• Reversibility: Pretreatment of oligodendrocytes with GRGDSP for ≤5 days before myelination phases reverses sulfolipid synthesis inhibition.

• Structural specificity: The RGD sequence adopts nested β-bends critical for integrin binding, as shown by NMR studies.